Cas no 1809486-81-4 (2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1809486-81-4
• MF: C₁₆H₁₁N₃O₄
• MW: 309.276243448257
• CID: 6614827
• PubChem ID: 91811106
• Update Time: 2025-10-29

2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 1809486-81-4
• 2-(2-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)ethyl)isoindoline-1,3-dione
• F2199-0397
• AKOS025259211
• 2-{2-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[2-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]ethyl]isoindole-1,3-dione

• Inchi： 1S/C16H11N3O4/c20-15-10-4-1-2-5-11(10)16(21)19(15)8-7-13-17-14(18-23-13)12-6-3-9-22-12/h1-6,9H,7-8H2
• InChI Key： CDOMWNPTSPDAFC-UHFFFAOYSA-N
• SMILES： O1C(CCN2C(C3C=CC=CC=3C2=O)=O)=NC(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 309.07495584g/mol
• Monoisotopic Mass: 309.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1809486-81-4)

The compound 2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1809486-81-4) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This molecule combines a furan ring, an oxadiazole moiety, and a phthalimide derivative, making it a versatile scaffold for further chemical modifications. Researchers are particularly interested in its bioactive properties, which may include anti-inflammatory, antimicrobial, or even anticancer activities, as suggested by preliminary studies on similar compounds.

One of the key features of 2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione is its heterocyclic framework, which is often associated with enhanced binding affinity to biological targets. The presence of the oxadiazole ring, in particular, is noteworthy because this five-membered heterocycle is known for its stability and ability to participate in hydrogen bonding interactions. This makes the compound a promising candidate for drug discovery programs aimed at targeting enzymes or receptors involved in various diseases. Additionally, the furan ring contributes to the molecule's aromaticity and may influence its pharmacokinetic properties.

In the context of current trends, the scientific community is increasingly focused on sustainable synthesis and green chemistry approaches for producing complex molecules like 2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with broader societal concerns about reducing chemical waste and energy consumption in industrial processes. Furthermore, the compound's potential as a fluorescent probe or photovoltaic material is being investigated, given the growing demand for advanced materials in optoelectronics and renewable energy technologies.

From a synthetic perspective, the preparation of 2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione typically involves multi-step reactions, including cyclization and coupling strategies. The oxadiazole ring is often constructed via condensation reactions between carboxylic acid derivatives and amidoximes, while the phthalimide moiety can be introduced through nucleophilic substitution or cycloaddition pathways. Recent advancements in microwave-assisted synthesis and flow chemistry have streamlined these processes, reducing reaction times and improving selectivity.

The pharmacological potential of 2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione is a hot topic in academic and industrial research. Computational studies, such as molecular docking and QSAR modeling, have been employed to predict its interactions with biological targets like kinases or G-protein-coupled receptors. These in silico approaches are complemented by experimental assays to validate the compound's efficacy and safety profile. Given the rising interest in personalized medicine, there is also speculation about whether derivatives of this molecule could be tailored to individual patient needs based on genetic or metabolic factors.

Another area of exploration is the compound's potential role in agrochemicals. The furan and oxadiazole motifs are common in pesticides and herbicides, prompting investigations into whether 2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione could serve as a lead structure for developing new crop protection agents. With global food security challenges and the need for sustainable agriculture, such applications could have far-reaching implications.

In summary, 2-{2-3-(furan-2-yl)-1,2,4-oxadiazol-5-ylethyl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1809486-81-4) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted properties and adaptability make it a subject of ongoing research across diverse fields. As scientific techniques evolve and societal priorities shift, this compound is likely to remain at the forefront of innovation, offering solutions to some of today's most pressing challenges.